3-(4-cyanophenyl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)propanamide

• IUPAC Name: 3-(4-cyanophenyl)-N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]propanamide
• InChI: InChI=1S/C18H21N3O4/c19-13-15-3-1-14(2-4-15)5-6-16(22)20-9-11-25-12-10-21-17(23)7-8-18(21)24/h1-4H,5-12H2,(H,20,22)
• InChI Key: GUFGFLAUSBXEFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)CCC2=CC=C(C=C2)C#N
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

3-(4-cyanophenyl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)propanamide, also known as CP94, is a chemical compound that has been widely studied for its potential use in scientific research. CP94 is a selective antagonist of the dopamine D3 receptor, which is a neurotransmitter receptor found in the brain. In

Scientific Research Applications

Human Urinary Carcinogen Metabolites and Tobacco Research

Research on human urinary carcinogen metabolites offers insights into the effects of tobacco, identifying biomarkers for exposure and potential cancer risk. This area of study emphasizes the utility of assays to understand carcinogen metabolism in humans, highlighting the importance of specific biomarkers derived from carcinogens specific to tobacco products. These biomarkers are critical for studies on tobacco-related cancer and evaluating new tobacco products and harm reduction strategies (Hecht, 2002).

Biodegradation of Environmental Pollutants

The biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater have been reviewed, highlighting the ability of microorganisms to degrade ETBE aerobically or via cometabolism. This research is crucial for understanding the environmental impact of gasoline ether oxygenates and developing strategies for mitigating pollution. The insights from this research could potentially apply to the biodegradation of other complex compounds, including the one you're interested in (Thornton et al., 2020).

Cytochrome P450 Enzyme Inhibitors

The study on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes re-evaluates the selectivity of inhibitors for various CYP isoforms. This research is relevant for understanding drug-drug interactions and the metabolic pathways of pharmaceuticals, which could be applicable to studying the metabolism of the compound (Khojasteh et al., 2011).

Anticancer Drug Development

A review focusing on the search for new types of anticancer drugs with high tumor specificity and less keratinocyte toxicity discusses the evaluation of various compounds for their potential as anticancer agents. The methodologies and criteria used in this research could be applicable to assessing the anticancer potential of "3-(4-cyanophenyl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)propanamide" (Sugita et al., 2017).

Amyloid Imaging in Alzheimer's Disease

Research on amyloid imaging in Alzheimer's disease discusses the development and application of radioligands for in vivo measurement of amyloid in the brain. This area of research may offer insights into the use of complex molecules for diagnostic purposes, potentially relevant to the development of diagnostic agents or methodologies that could involve the compound you're interested in (Nordberg, 2007).